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Compound of Interest

Compound Name: 5-Bromo-6-methyl-1H-indazole

Cat. No.: B1292586

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-6-methyl-1H-indazole

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount to ensuring both personal safety and experimental integrity.
This document provides a comprehensive technical guide on the safety, handling, and
emergency procedures for 5-Bromo-6-methyl-1H-indazole (CAS No. 885223-72-3).

Chemical Identification

Identifier Value

Product Name 5-Bromo-6-methyl-1H-indazole
CAS Number 885223-72-3

Molecular Formula CsH7BrN2

Molecular Weight 211.06 g/mol

Synonyms Not Available

For research and development purposes only.
Intended Use -
Not for medicinal, household, or other uses.[1]

Hazard Identification and Classification
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5-Bromo-6-methyl-1H-indazole is classified as a hazardous substance. The primary hazard is
acute oral toxicity.[2]

GHS Classification Summary

Hazard

Hazard Class Category Pictogram Signal Word
Statement
- , GHSO07
Acute Toxicity, H302: Harmful if ] )
Category 4 (Exclamation Warning[2]
Oral swallowed[2]
Mark)
GHSO07

) o H315: Causes ] )
Skin Irritation Category 2 o (Exclamation Warning
skin irritation[1]

Mark)
H319: Causes GHSO07
Eye Irritation Category 2A serious eye (Exclamation Warning
irritation[1] Mark)
) H335: May GHSO07
Respiratory ) ) )
o Category 3 cause respiratory  (Exclamation Warning
[rritation* o
irritation[1] Mark)

*Note: Skin, eye, and respiratory irritation classifications are based on data for the closely
related isomer, 5-Bromo-7-methyl-1H-indazole, and should be considered potential hazards.[1]

Precautionary Statements:

e Prevention: P261 (Avoid breathing dust), P264 (Wash hands and exposed skin thoroughly
after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear
protective gloves/eye protection).[1][2][3]

e Response: P301+P317 (IF SWALLOWED: Get medical help), P330 (Rinse mouth).[1][2] For
eye contact, P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1] For
inhalation, P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for
breathing).[1][3]
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o Storage: P405 (Store locked up).[1][3]

e Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[1]

Physical and Chemical Properties

Quantitative data for 5-Bromo-6-methyl-1H-indazole is limited. The following table includes
available data for the target compound and a closely related isomer for reference.

Property Value Source Compound
Physical Form Solid 5-Bromo-6-methyl-1H-indazole
] ] 5-Bromo-7-methyl-1H-
Melting Point 184-185°C )
indazole[1]
. ) 5-Bromo-7-methyl-1H-
Boiling Point 346.2°C at 760 mmHg )
indazole[1]
) 5-Bromo-7-methyl-1H-
Density 1.654 g/cm3 )
indazole[1]
Flash Point Not applicable 5-Bromo-6-methyl-1H-indazole
Storage Class 11 - Combustible Solids 5-Bromo-6-methyl-1H-indazole

Experimental Protocols and Methodologies

Detailed toxicological and safety-related experimental protocols for this specific compound are
not publicly available. However, standard procedures for handling, spill response, and first aid
are outlined below based on safety data sheet recommendations.

General Handling Protocol

This protocol outlines the standard procedure for handling 5-Bromo-6-methyl-1H-indazole in
a laboratory setting.

o Preparation: Before handling, ensure the work area is clean and uncluttered. A chemical
fume hood must be used.[4] Verify that an eyewash station and safety shower are
accessible.[5]
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Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, chemical-
resistant gloves (e.g., nitrile), and tightly fitting safety goggles.[4] For operations that may
generate dust, a NIOSH-approved respirator is recommended.[6]

Handling: Avoid all personal contact, including inhalation of dust and contact with skin and
eyes.[3] Do not eat, drink, or smoke in the handling area.[2] Keep the container tightly sealed
when not in use.[3]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[3] Launder contaminated clothing separately before reuse.[3]

Storage: Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[3]
Store locked up and away from incompatible materials such as strong oxidizing agents.[1][5]
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Caption: Standard workflow for safely handling 5-Bromo-6-methyl-1H-indazole.
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Accidental Release (Spill) Protocol

o Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation. Remove all sources of ignition.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[7]

o Cleanup (Dry Spill): Use dry clean-up procedures and avoid generating dust.[3] Carefully
sweep or vacuum the material. Place the collected material into a clean, dry, sealable, and
appropriately labeled container for disposal.[3]

o Decontamination: Wash the spill area thoroughly with soap and water.[3]

o Waste Disposal: Dispose of the contaminated material and absorbents as hazardous waste
through a licensed professional waste disposal service.[4]
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Caption: Emergency response workflow for a spill of 5-Bromo-6-methyl-1H-indazole.
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First Aid Measures

Immediate medical attention is required in case of significant exposure.

« If Inhaled: Move the victim to fresh air.[1] If breathing is difficult, give oxygen. If not breathing,
provide artificial respiration. Consult a doctor immediately.[1]

¢ In Case of Skin Contact: Immediately take off contaminated clothing.[1] Wash the affected
area with soap and plenty of water.[1] If skin irritation occurs, seek medical advice.[5]

+ In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15
minutes, holding the eyelids apart.[1][5] Remove contact lenses if present and easy to do.[1]
Seek immediate medical attention.[6]

o If Swallowed: Rinse mouth with water.[2] Do NOT induce vomiting.[6] Never give anything by
mouth to an unconscious person.[7] Call a doctor or Poison Control Center immediately.[8]

First Aid Action

Rinse Mouth
DO NOT Induce Vomiting

. Seek IMMEDIATE Medical Help

Rinse with Water (15 min)
Remove Contacts
Seek IMMEDIATE Medical Help

Route of Exposure

osure Event

Remove Contaminated Clothing

Wash with Soap & Water

> Inhalation? > Move to Fresh Air
Provide Oxygen/Respiration

Seek Medical Help
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Caption: Decision-making guide for first aid measures.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1][7]

o Specific Hazards: The compound is not considered a significant fire risk; however, containers
may burn.[3] Thermal decomposition can lead to the release of irritating gases and
hazardous combustion products, including carbon oxides (CO, CO3), nitrogen oxides (NOXx),
and hydrogen bromide.[5]

» Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting if necessary.[1]

Stability and Reactivity

o Reactivity: No data available on specific reactivity.

o Chemical Stability: Assumed to be stable under recommended storage conditions.

o Conditions to Avoid: Excess heat, dust formation, and exposure to moisture.[5]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and amines.[5]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen bromide.[5]

Toxicological and Ecological Information

» Toxicological Information: The primary known toxicological effect is that it is harmful if
swallowed (Acute Toxicity, Oral, Category 4).[2] Other toxicological properties have not been
fully investigated.[5] Data for skin, eye, and respiratory irritation is inferred from similar
compounds.[1] No quantitative toxicity data (e.g., LD50) is available in the searched
documents.
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o Ecological Information: No data is available regarding the ecological effects of this
compound.[8] It should not be released into the environment, and spillage into drains or
waterways should be prevented.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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